Cas no 1935447-35-0 (1-(6-bromopyridin-2-yl)cyclopropan-1-ol)

• Product Name: 1-(6-bromopyridin-2-yl)cyclopropan-1-ol
• CAS No: 1935447-35-0
• MF: C₈H₈BrNO
• MW: 214.0592212677
• CID: 6286088
• PubChem ID: 130986644
• Update Time: 2025-10-30

1-(6-bromopyridin-2-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(6-bromopyridin-2-yl)cyclopropan-1-ol
• DTXSID701280878
• EN300-1911530
• Cyclopropanol, 1-(6-bromo-2-pyridinyl)-
• 1935447-35-0

• Inchi： 1S/C8H8BrNO/c9-7-3-1-2-6(10-7)8(11)4-5-8/h1-3,11H,4-5H2
• InChI Key： UFWLBOHQQRWXPZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C2(CC2)O)=N1

Computed Properties

• Exact Mass: 212.97893g/mol
• Monoisotopic Mass: 212.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(6-bromopyridin-2-yl)cyclopropan-1-ol

Professional Introduction to 1-(6-bromopyridin-2-yl)cyclopropan-1-ol (CAS No. 1935447-35-0)

1-(6-bromopyridin-2-yl)cyclopropan-1-ol) is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1935447-35-0, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a cyclopropane ring linked to a pyridine moiety, which is further substituted with a bromine atom. This distinctive configuration imparts specific reactivity and binding capabilities, making it a valuable scaffold for designing novel therapeutic agents.

The cyclopropane ring in 1-(6-bromopyridin-2-yl)cyclopropan-1-ol) is a key feature that contributes to its pharmacological interest. Cyclopropane-containing compounds are known for their ability to enhance binding affinity and selectivity due to the rigid conformation of the three-membered ring. This rigidity can facilitate precise interactions with biological targets, such as enzymes and receptors, which is crucial for developing effective pharmaceuticals. The presence of the bromine substituent at the 6-position of the pyridine ring further modulates the electronic properties of the molecule, influencing its reactivity and potential biological activity.

In recent years, there has been growing interest in exploring the therapeutic potential of pyridine derivatives. Pyridine-based compounds are widely recognized for their role in various pharmacological applications, including antiviral, antibacterial, and anticancer agents. The combination of a pyridine ring with a cyclopropane moiety in 1-(6-bromopyridin-2-yl)cyclopropan-1-ol) creates a versatile scaffold that can be modified to target specific biological pathways. This compound has been investigated in several preclinical studies for its potential role in modulating inflammatory responses and inhibiting key enzymes involved in disease progression.

One of the most compelling aspects of 1-(6-bromopyridin-2-yl)cyclopropan-1-ol) is its utility as a building block for more complex drug candidates. The bromine substituent allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in medicinal chemistry to introduce diverse chemical groups. This flexibility enables chemists to tailor the molecule's properties to optimize its pharmacokinetic and pharmacodynamic profiles. Such modifications have been instrumental in developing novel compounds with improved efficacy and reduced side effects.

Recent research has highlighted the potential of 1-(6-bromopyridin-2-yl)cyclopropan-1-ol) in addressing unmet medical needs. Studies have demonstrated its ability to interact with specific targets implicated in neurological disorders, such as Alzheimer's disease and Parkinson's disease. The compound's unique structural features allow it to penetrate the blood-brain barrier, a critical requirement for treating central nervous system disorders. Additionally, its interaction with receptors and enzymes involved in neurodegeneration suggests its potential as a therapeutic agent.

The synthesis of 1-(6-bromopyridin-2-yl)cyclopropan-1-ol) involves multi-step organic transformations that highlight the synthetic prowess required in modern pharmaceutical chemistry. The process typically begins with the preparation of the cyclopropane derivative followed by functionalization with the pyridine moiety. Advanced synthetic techniques, including transition metal catalysis and flow chemistry, have been employed to improve yield and purity. These methods not only enhance efficiency but also minimize waste, aligning with the principles of green chemistry.

The pharmacological evaluation of 1-(6-bromopyridin-2-yl)cyclopropan-1-ol) has revealed promising results in both in vitro and in vivo models. Preclinical studies have shown that this compound exhibits significant inhibitory activity against various disease-causing targets. Its ability to modulate key signaling pathways has opened new avenues for treating chronic diseases such as cancer, inflammation, and metabolic disorders. The compound's favorable pharmacokinetic properties, including good solubility and bioavailability, further support its potential as a lead candidate for further development.

The future prospects of 1-(6-bromopyridin-2-yl)cyclopropan-1-ol) are vast and exciting. Ongoing research aims to explore its mechanisms of action and identify additional therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from preclinical studies to clinical trials. With continued innovation in synthetic chemistry and drug discovery technologies, 1-(6-bromopyridin-2-yl)cyclopropan-1-ol) is poised to make significant contributions to modern medicine.